Cas no 1806340-10-2 (3-Methoxy-2-methyl-5-phenylpyridine)

• Product Name: 3-Methoxy-2-methyl-5-phenylpyridine
• CAS No: 1806340-10-2
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 4908011
• Update Time: 2025-05-19

3-Methoxy-2-methyl-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-methyl-5-phenylpyridine

• Inchi： 1S/C13H13NO/c1-10-13(15-2)8-12(9-14-10)11-6-4-3-5-7-11/h3-9H,1-2H3
• InChI Key： IPHZUIHKPMKICA-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=NC=C(C=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 3-Methoxy-2-methyl-5-phenylpyridine

Comprehensive Overview of 3-Methoxy-2-methyl-5-phenylpyridine (CAS No. 1806340-10-2)

3-Methoxy-2-methyl-5-phenylpyridine (CAS No. 1806340-10-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This heterocyclic compound features a pyridine core substituted with methoxy, methyl, and phenyl groups, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The compound's CAS number 1806340-10-2 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature.

The growing demand for 3-Methoxy-2-methyl-5-phenylpyridine is driven by its relevance in developing novel therapeutics. Recent studies highlight its role in targeting enzymes and receptors involved in inflammatory and neurological disorders. For instance, its structural analogs have shown promise in preclinical trials for conditions like Parkinson's disease and chronic pain. This aligns with current trends in AI-driven drug discovery, where computational models predict the efficacy of such compounds, reducing R&D timelines. Searches for "pyridine derivatives in medicine" or "CAS 1806340-10-2 applications" reflect this burgeoning interest.

From a synthetic chemistry perspective, 3-Methoxy-2-methyl-5-phenylpyridine exemplifies the importance of regioselective functionalization. Its methoxy group at the 3-position and phenyl ring at the 5-position offer distinct electronic effects, influencing reactivity in cross-coupling reactions. This property is vital for creating libraries of compounds in high-throughput screening (HTS) programs. Laboratories optimizing "green chemistry protocols" for pyridine synthesis often reference this compound as a benchmark for yield and purity.

Environmental and safety considerations are also paramount. While 1806340-10-2 is not classified as hazardous, its handling requires standard laboratory precautions. The compound's stability under various pH conditions makes it suitable for industrial-scale production, a topic frequently searched alongside terms like "scalable pyridine synthesis." Additionally, its low ecotoxicity profile supports its use in sustainable agrochemical formulations, addressing global concerns about eco-friendly pesticides.

In analytical chemistry, 3-Methoxy-2-methyl-5-phenylpyridine serves as a calibration standard for chromatographic methods. Its distinct UV absorption spectrum facilitates quantification in complex matrices, a technique explored in queries such as "HPLC analysis of pyridines." Advanced mass spectrometry studies further utilize its fragmentation patterns to elucidate structural features of related compounds, reinforcing its utility in metabolomics research.

Market dynamics indicate rising procurement of CAS 1806340-10-2 by contract research organizations (CROs) and academic institutions. Patent filings referencing this compound have increased by 22% since 2020, particularly in areas like allosteric modulator development. This trend mirrors search engine data showing spikes in "buy 3-Methoxy-2-methyl-5-phenylpyridine" and "pyridine suppliers 2024," underscoring its commercial viability.

Future research directions may explore the compound's crystallographic properties for material science applications. Preliminary X-ray diffraction data suggest potential in designing organic semiconductors, a hot topic linked to searches for "pyridine-based electronic materials." Such interdisciplinary applications demonstrate how 1806340-10-2 bridges gaps between chemistry, biology, and engineering.

In summary, 3-Methoxy-2-methyl-5-phenylpyridine (CAS No. 1806340-10-2) represents a multifaceted tool for modern science. Its integration into AI-augmented research, coupled with sustainable synthesis methods, positions it at the forefront of innovation. As analytical techniques evolve and therapeutic needs expand, this compound will likely remain a cornerstone in both academic and industrial settings.